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Compound of Interest

Compound Name:
8-Methoxyquinolin-3-amine

hydrochloride

Cat. No.: B13473034

Get Quote

Executive Summary & Compound Profile
The analysis of 8-Methoxyquinolin-3-amine hydrochloride (CAS: 139392-56-0 for the

dihydrochloride salt) presents unique chromatographic challenges due to the basicity of the

quinoline nitrogen and the lability of the primary amine at the 3-position. Unlike 4-amino or 8-

amino isomers (e.g., Chloroquine, Primaquine), the 3-amino position is electronically distinct,

affecting both its pKa and its degradation pathways.

This guide defines a Self-Validating Analytical Workflow designed to detect regioisomeric

impurities, quantify counter-ion stoichiometry, and ensure stability during storage.
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Property Detail

IUPAC Name
8-Methoxyquinolin-3-amine hydrochloride

(typically dihydrochloride)

Structure
Quinoline core, Methoxy (-OCH₃) at C8, Primary

Amine (-NH₂) at C3

Formula
C₁₀H₁₀N₂O[1] · xHCl (Target x=2 for

dihydrochloride)

Molecular Weight
174.20 g/mol (Free Base) / ~247.12 g/mol (2HCl

salt)

Critical pKa ~4.5 (Ring N), ~3.8 (3-NH₂ conjugate acid)

Solubility
High in water/methanol; low in non-polar

solvents.

Impurity Fate Mapping & Synthetic Origins
To validate purity, one must first predict impurities based on the synthetic logic. The 3-amino

functionality is rarely introduced via direct nitration (which favors C5/C8). It is typically accessed

via Curtius rearrangement of carboxylic acids or Buchwald-Hartwig amination of 3-

haloquinolines.

DOT Diagram: Impurity Fate Mapping
The following diagram illustrates the potential origin of impurities based on a standard

bromination/amination synthetic route.
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Figure 1: Synthetic Origin of Impurities
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Caption: Figure 1 maps the genesis of key impurities. Note that oxidative dimerization (Impurity

C) is a critical storage stability risk for primary aromatic amines.

Primary Purity Analysis: UPLC-PDA-MS
Standard acidic mobile phases (Formic acid/TFA) often cause severe peak tailing for

aminoquinolines due to interaction with residual silanols on the column stationary phase.

Strategic Choice: We utilize a High-pH Reverse Phase method. At pH 10, both the quinoline

ring and the primary amine are deprotonated (neutral), increasing hydrophobicity and

eliminating silanol interactions. This results in sharper peaks and higher sensitivity for

impurities.

Protocol 1: High-pH UPLC Method
Instrument: UPLC with PDA (Photodiode Array) and QDa/Single Quad MS.

Column: Hybrid Silica C18 (e.g., Waters XBridge BEH C18 or Phenomenex Gemini NX), 2.1

x 100 mm, 1.7 µm. Reason: Hybrid particles withstand high pH.

Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0 with NH₄OH).

Mobile Phase B: Acetonitrile (LC-MS Grade).
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Flow Rate: 0.4 mL/min.

Column Temp: 40°C.

Detection: UV 254 nm (primary), 280 nm; MS (ESI+).

Gradient Table:

Time (min) % Mobile Phase A % Mobile Phase B Curve

0.0 95 5 Initial

1.0 95 5 Hold

8.0 5 95 Linear

10.0 5 95 Hold

10.1 95 5 Re-equilibrate

| 13.0 | 95 | 5 | End |

System Suitability Criteria (Self-Validating):

Tailing Factor (Tf): Must be < 1.5 for the main peak. (High pH usually yields Tf ~1.1).

Resolution (Rs): > 2.0 between Target and Impurity A (3-Bromo precursor).

Precision: %RSD of peak area < 1.0% (n=6 injections).

Counter-ion Stoichiometry (Chloride Content)
Since the compound is a hydrochloride salt (likely dihydrochloride due to two basic nitrogens),

confirming the stoichiometry is vital for molecular weight calculations in dosing.

Protocol 2: Potentiometric Titration
Principle: Argentometric titration where Ag⁺ reacts with Cl⁻ to precipitate AgCl.

Reagent: 0.1 N Silver Nitrate (AgNO₃).
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Solvent: Water:Methanol (50:50) + 1 mL Nitric Acid (to prevent carbonate interference).

Electrode: Silver/Sulfide Ion-Selective Electrode (ISE) or Ag ring electrode.

Calculation:

Theoretical Cl for 2HCl salt: ~28.7%.

Theoretical Cl for 1HCl salt: ~16.9%.

Structural Confirmation & Regioisomer Check
Mass spectrometry confirms the mass, but cannot distinguish the 3-amino from the 5-amino or

8-amino regioisomers. NMR is required.

Protocol 3: 1H-NMR Analysis
Solvent: DMSO-d6 (prevents exchange of amine protons compared to D₂O).

Key Diagnostic Signals:

Methoxy: Singlet at ~4.0 ppm (Integration 3H).

Amine: Broad singlet at ~5.5–6.5 ppm (Integration 2H). Note: In salt form, these may

appear as broad ammonium peaks >8 ppm unless neutralized.

C3-H vs C2-H/C4-H: The 3-amino substitution pattern creates a unique splitting pattern in

the aromatic region. Look for a singlet or narrow doublet for H2 (adjacent to ring N and

amine) which is distinct from the doublet-doublet patterns seen in 5- or 8-substituted

quinolines.

Analytical Workflow Diagram
This workflow integrates the protocols into a logical release sequence.
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Figure 2: Integrated Analytical Workflow
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Caption: Figure 2 depicts the parallel execution of structural and quantitative assays required

for CoA generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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